6-Bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde

• Molecular Formula: C8H5BrN2O
• Molecular Weight: 225.04 g/mol
• IUPAC Name: 6-bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde
• InChI: InChI=1S/C8H5BrN2O/c9-8-2-7-5(3-10-8)1-6(4-12)11-7/h1-4,11H
• InChI Key: RVTHQQXOTHUOBS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(NC2=CC(=NC=C21)Br)C=O

Description

6-Bromo-1H-pyrrolo[3,2-c]pyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C8H5BrN2O and its molecular weight is 225.04 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 6-Bromo-2-(diethoxymethyl)-1H-pyrrolo[3,2-c]pyridine (Preparation 137, 142 mg, 0.47 mmole) in THF (1.4 mL) and water (0.28 mL) was added tosic acid hydrate (134 mg, 0.705 mmole) and the reaction was stirred at 25° C. for 55 minutes. The reaction was partitioned between ethyl acetate (20 mL) and sodium bicarbonate (5 mL). The layers were separated and the aqueous layer again extracted with ethyl acetate (7 mL). The combined organic layers were washed with sodium bicarbonate and brine and concentrated in vacuo to afford the title compound (112 mg). 1H-NMR (CDCl3, 500 MHz): δ 7.37 (s, 1H), 7.62 (t, J=0.95 Hz, 1H), 8.88 (d, J=0.95 Hz, 1H), 9.32 (br s, 1H), 9.93 (s, 1H).